Cas no 24521-76-4 (6-sulfanyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)
24521-76-4 structure
Product Name:6-sulfanyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
CAS No:24521-76-4
MF:C5H4N4OS
MW:168.176458358765
MDL:MFCD08444281
CID:88516
PubChem ID:135474990
Update Time:2025-04-18
6-sulfanyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-6-mercaptopyrazolo[3,4-d]pyrimidine
- 4-Hydroxy-6-Mercapto-1H-Pyrazolo[3,4-d]Pyrimidine
- 6-Mercapto-1,5-dihydro-4{H}-pyrazolo[3,4-{d}]pyrimidin-4-one
- 6-sulfanylidene-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one
- 6-thioxo-6,7-dihydro-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
- 1,5,6,7-Tetrahydro-6-thioxo-4H-pyrazolo[3,4-d]pyrimidin-4-one
- 6-mercapto-1,5-dihydro-4H-pyrazolo[3,4-d]py
- 6-Mercapto-4-hydroxy-1H-pyrazolo[3,4-d]pyrimidine
- 6-thioxo-1(2),5,6,7-tetrahydro-pyrazolo[3,4-d]pyrimidin-4-one
- 6-Thioxo-1,5,6,7-tetrahydro-pyrazolo[3,4-d]pyrimidin-4-on
- 6-thioxo-1,5,6,7-tetrahydropyrazolo<3,4-d>pyrimidin-4-one
- F2135-0106
- 6-sulfanyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
- NS00027681
- EN300-24510
- (3S)-3-Hydroxymethyl-4-Bocmorpholine
- 6-sulfanyl-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one
- AS-38205
- CS-W014377
- 1,5,6,7-Tetrahydro-6-thioxo-4H-pyrazolo(3,4-d)pyrimidin-4-one
- FT-0618660
- 4-hydroxy-6-mercapto-pyrazolo[3,4-d]pyrimidine
- NSC1391
- SXRSXYWROQWSGJ-UHFFFAOYSA-N
- 6-sulfanylidene-1, 7-dihydropyrazolo[3, 4-d]pyrimidin-4-one
- MFCD00022782
- 4-Hydroxy-6-mercptopyrazolo[3,4-d]pyrimidine
- NSC-1391
- 4-Hydroxy-6-mercaptopyrazole(3,4-d)pyrimidine
- SCHEMBL1952035
- AKOS028109430
- 6-MERCAPTO-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-OL
- AB00983235-01
- 6-mercapto-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
- 6-mercapto-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
- 6-sulfanyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
- NSC 1391
- DTXSID90179274
- 24521-76-4
- 4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5,6,7-tetrahydro-6-thioxo-
- AKOS005208518
- W-202023
- 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5,6,7-tetrahydro-6-thioxo-
- AKOS006223194
- 6-sulfanylidene-1,7-dihydropyrazolo[3,4-d]pyrimidin-4-one
- Z198750874
- EINECS 246-296-7
- DB-046475
- 1,5,6,7-Tetrahydro-6-thioxo-4H-pyrazolo[3,4-d]pyrimidin-4-one; NSC 1391;
- SCHEMBL26288588
- 6-SULFANYLIDENE-1H,2H,5H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE
- DTXCID20101765
-
- MDL: MFCD08444281
- Inchi: 1S/C5H4N4OS/c10-4-2-1-6-9-3(2)7-5(11)8-4/h1H,(H3,6,7,8,9,10,11)
- InChI Key: SXRSXYWROQWSGJ-UHFFFAOYSA-N
- SMILES: S=C1NC(C2C=NNC=2N1)=O
- BRN: 140413
Computed Properties
- Exact Mass: 168.01100
- Monoisotopic Mass: 168.011
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 25
- XLogP3: -0.3
- Topological Polar Surface Area: 97.6A^2
Experimental Properties
- Color/Form: Cream or white powder
- Density: 2.08
- Melting Point: >310°C
- Boiling Point: 334.3°Cat760mmHg
- Flash Point: 156°C
- Refractive Index: 2.019
- PSA: 113.49000
- LogP: 0.34720
- Solubility: Not determined
6-sulfanyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Security Information
- Safety Instruction: S24/25
- Safety Term:S22;S24/25
6-sulfanyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-sulfanyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H945750-1g |
4-Hydroxy-6-mercaptopyrazolo[3,4-d]pyrimidine |
24521-76-4 | 1g |
$ 121.00 | 2023-09-07 | ||
| TRC | H945750-2g |
4-Hydroxy-6-mercaptopyrazolo[3,4-d]pyrimidine |
24521-76-4 | 2g |
$ 213.00 | 2023-09-07 | ||
| TRC | H945750-5g |
4-Hydroxy-6-mercaptopyrazolo[3,4-d]pyrimidine |
24521-76-4 | 5g |
$ 362.00 | 2023-09-07 | ||
| TRC | H945750-10g |
4-Hydroxy-6-mercaptopyrazolo[3,4-d]pyrimidine |
24521-76-4 | 10g |
$701.00 | 2023-05-18 | ||
| Chemenu | CM269978-100mg |
6-Mercapto-1H-pyrazolo[3,4-d]pyrimidin-4-ol |
24521-76-4 | 95+% | 100mg |
$61 | 2022-09-01 | |
| Chemenu | CM269978-250mg |
6-Mercapto-1H-pyrazolo[3,4-d]pyrimidin-4-ol |
24521-76-4 | 95%+ | 250mg |
$60 | 2024-07-28 | |
| abcr | AB178254-5 g |
4-Hydroxy-6-mercapto-1H-pyrazolo[3,4-d]pyrimidine, 95%; . |
24521-76-4 | 95% | 5g |
€587.90 | 2023-05-07 | |
| abcr | AB178254-250 mg |
4-Hydroxy-6-mercapto-1H-pyrazolo[3,4-d]pyrimidine, 95%; . |
24521-76-4 | 95% | 250MG |
€114.50 | 2022-03-04 | |
| abcr | AB178254-1 g |
4-Hydroxy-6-mercapto-1H-pyrazolo[3,4-d]pyrimidine, 95%; . |
24521-76-4 | 95% | 1g |
€138.40 | 2023-04-03 | |
| Matrix Scientific | 136763-5g |
6-Mercapto-1,5-dihydro-4{H}-pyrazolo[3,4-{d}]pyrimidin-4-one, 95%+ |
24521-76-4 | 95% | 5g |
$699.00 | 2023-09-06 |
6-sulfanyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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